Cas no 1945966-28-8 (Phosphoric acid 3,3'-bis(4-chlorophenyl)-1,1'-binaphthalene-2,2'-diyl ester)

• Product Name: Phosphoric acid 3,3'-bis(4-chlorophenyl)-1,1'-binaphthalene-2,2'-diyl ester
• CAS No: 1945966-28-8
• MF: C₃₂H₁₉Cl₂O₄P
• MW: 569.3706
• CID: 4520345
• PubChem ID: 44517926
• Update Time: 2025-09-21

Phosphoric acid 3,3'-bis(4-chlorophenyl)-1,1'-binaphthalene-2,2'-diyl ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin 4-oxide
• Phosphoric acid 3,3'-bis(4-chlorophenyl)-1,1'-binaphthalene-2,2'-diyl ester
• (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
• (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
• (11bS)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
• (11bS)-2,6-Bis(4-chl
• 10,16-bis(4-chlorophenyl)-13-hydroxy-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide
• 922711-71-5
• F74514
• CS-0090854
• SCHEMBL21615616
• CS-0090851
• 1945966-28-8
• 10,16-bis(4-chlorophenyl)-13-hydroxy-12,14-dioxa-13??-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-one
• MFCD31747025
• G86228
• (11bS)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide

• Inchi： 1S/C32H19Cl2O4P/c33-23-13-9-19(10-14-23)27-17-21-5-1-3-7-25(21)29-30-26-8-4-2-6-22(26)18-28(20-11-15-24(34)16-12-20)32(30)38-39(35,36)37-31(27)29/h1-18H,(H,35,36)
• InChI Key： WHRXFMNUFLRKPO-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C1OP(=O)(O[H])OC1C(C3C([H])=C([H])C(=C([H])C=3[H])Cl)=C([H])C3=C([H])C([H])=C([H])C([H])=C3C2=1

Computed Properties

• Exact Mass: 568.0398015 g/mol
• Monoisotopic Mass: 568.0398015 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 2
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 55.8
• Molecular Weight: 569.4

Additional information on Phosphoric acid 3,3'-bis(4-chlorophenyl)-1,1'-binaphthalene-2,2'-diyl ester

Phosphoric acid 3,3'-bis(4-chlorophenyl)-1,1'-binaphthalene-2,2'-diyl ester (CAS No. 1945966-28-8): A Comprehensive Overview

Phosphoric acid 3,3'-bis(4-chlorophenyl)-1,1'-binaphthalene-2,2'-diyl ester, identified by its CAS number CAS No. 1945966-28-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of extensive study in various scientific disciplines.

The molecular structure of Phosphoric acid 3,3'-bis(4-chlorophenyl)-1,1'-binaphthalene-2,2'-diyl ester is characterized by its binaphthalene core, which is a fused system of two naphthalene rings. This core is further functionalized with ester groups and chlorophenyl substituents, resulting in a molecule with distinct electronic and steric properties. The presence of these functional groups not only influences the compound's solubility and reactivity but also opens up possibilities for diverse applications in synthetic chemistry and material science.

In recent years, there has been a growing interest in binaphthalene derivatives due to their potential applications in organic electronics, photovoltaics, and pharmaceuticals. The electron-deficient nature of the chlorophenyl groups enhances the electrophilicity of the molecule, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura coupling. These reactions are pivotal in the synthesis of complex organic molecules, including biologically active compounds.

The ester functionality in Phosphoric acid 3,3'-bis(4-chlorophenyl)-1,1'-binaphthalene-2,2'-diyl ester also contributes to its versatility. Ester groups are known for their ability to participate in various chemical transformations, including hydrolysis and transesterification, which are essential in drug development and polymer chemistry. The compound's stability under different reaction conditions makes it a promising candidate for industrial applications where high thermal and chemical resistance is required.

One of the most intriguing aspects of this compound is its potential application in the field of pharmaceuticals. Binaphthalene derivatives have shown promise as ligands in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The chlorophenyl groups can serve as pharmacophores, enhancing binding affinity and selectivity. Current research is exploring the use of this compound as a precursor for designing novel therapeutic agents that could target various diseases.

The synthesis of Phosphoric acid 3,3'-bis(4-chlorophenyl)-1,1'-binaphthalene-2,2'-diyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the binaphthalene core efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring a higher purity of the final product.

The compound's unique electronic properties have also made it an attractive candidate for studies in supramolecular chemistry and materials science. Binaphthalene derivatives can form stable aggregates through π-π stacking interactions, leading to the development of novel materials with applications in nanotechnology and molecular recognition. Researchers are investigating its potential use in creating self-assembled structures that could be employed in sensors and catalysts.

In conclusion, Phosphoric acid 3,3'-bis(4-chlorophenyl)-1,1'-binaphthalene-2,2'-diyl ester (CAS No. 1945966-28-8) is a multifaceted compound with significant potential across multiple scientific domains. Its structural features enable diverse applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new methodologies for its synthesis and utilization, this compound is poised to play an increasingly important role in scientific innovation.